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Compound of Interest

Compound Name: 1,1,1-Trimethylol ethane triacrylate

Cat. No.: B012402

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,1-Trimethylol ethane triacrylate is a trifunctional acrylate monomer. Its structure,
characterized by a central quaternary carbon bonded to a methyl group and three acrylate-
functionalized methylene groups, imparts a high degree of crosslinking potential. This technical
guide provides a comprehensive overview of its molecular structure, synthesis, and
physicochemical properties, with a focus on its relevance to research and development in the
chemical and biomedical fields.

It is important to distinguish 1,1,1-Trimethylol ethane triacrylate from the more commonly
referenced Trimethylolpropane triacrylate (TMPTA). While structurally similar, the presence of a
methyl group at the core of 1,1,1-Trimethylol ethane triacrylate, as opposed to an ethyl group
in TMPTA, can subtly influence its physical and chemical characteristics. Much of the available
literature focuses on TMPTA, and therefore, this guide will clearly delineate between data
specific to 1,1,1-Trimethylol ethane triacrylate and contextual information derived from its
close analogue.

Molecular Structure and Identification

o IUPAC Name: 2-(acryloyloxymethyl)-2-methylpropane-1,3-diyl diacrylate

o CAS Number: 19778-85-9[1][2][3][4]
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e Molecular Formula: C14H1806[3]
e Molecular Weight: 282.29 g/mol [1][3]

The molecular structure consists of a central neopentyl core derived from 1,1,1-
Trimethylolethane, with the three hydroxyl groups esterified with acrylic acid. The presence of
three reactive acrylate groups makes it a valuable crosslinking agent in polymerization
reactions.

Physicochemical Properties

The following table summarizes the available quantitative data for 1,1,1-Trimethylol ethane
triacrylate. It is important to note that some of these values are predicted due to the limited
availability of experimental data for this specific compound.

Property Value Source
Molecular Weight 282.29 g/mol [11[3]
Density 1.105 + 0.06 g/cm? (Predicted) [1]
Boiling Point 366.4 £ 22.0 °C (Predicted) [1]

Synthesis and Experimental Protocols

The synthesis of 1,1,1-Trimethylol ethane triacrylate is a two-step process: first, the
synthesis of the precursor alcohol, 1,1,1-Trimethylolethane, followed by its esterification with
acrylic acid.

Synthesis of 1,1,1-Trimethylolethane

The industrial synthesis of 1,1,1-Trimethylolethane involves an aldol condensation of
propionaldehyde with formaldehyde, followed by a Cannizzaro reaction.

Experimental Protocol:

o Condensation: Propionaldehyde, formaldehyde, and water are charged into a reaction
vessel. The mixture is heated to 35-40°C and maintained for approximately 5 hours to
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complete the condensation reaction.

o Neutralization and Refining: The resulting condensation product is neutralized with formic
acid to a pH of 6-7. The solution is then concentrated by heating to 90-95°C.

 Purification: Sodium formate is removed by filtration, followed by further purification using an
ion exchange resin. The product is then dried, dehydrated, and recrystallized from ethanol to
yield 1,1,1-Trimethylolethane.

Propionaldehyde

Aldol Condensation 2,2-bis(hydroxymethyl)propanal

Formaldehyde (2 eq.) 1,1,1-Trimethylolethane

Formaldehyde Cannizzaro Reaction

Sodium Formate

NaOH

Click to download full resolution via product page

Synthesis of 1,1,1-Trimethylolethane.

Esterification to 1,1,1-Trimethylol Ethane Triacrylate

The esterification of 1,1,1-Trimethylolethane with acrylic acid yields the desired triacrylate.
While a specific, validated protocol for this reaction is not readily available in the literature, a
general procedure for the acid-catalyzed esterification of a polyol with acrylic acid can be
adapted.

Representative Experimental Protocol:

e Reaction Setup: 1,1,1-Trimethylolethane, an excess of acrylic acid (to drive the reaction to
completion), a suitable acid catalyst (e.g., p-toluenesulfonic acid), and a polymerization
inhibitor (e.g., hydroquinone) are charged into a reaction vessel equipped with a stirrer,
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thermometer, and a Dean-Stark apparatus for water removal. An entrainer such as toluene
may be used.

o Reaction: The mixture is heated to reflux. The water produced during the esterification is
azeotropically removed and collected in the Dean-Stark trap. The reaction progress can be
monitored by measuring the amount of water collected or by techniques such as thin-layer
chromatography.

o Work-up: Once the reaction is complete, the mixture is cooled. The excess acrylic acid and
catalyst are neutralized with a base wash (e.g., sodium bicarbonate solution). The organic
layer is then washed with brine and dried over an anhydrous salt (e.g., magnesium sulfate).

 Purification: The solvent is removed under reduced pressure, and the crude product can be
further purified by vacuum distillation or column chromatography to yield pure 1,1,1-
Trimethylol ethane triacrylate.

1,1,1-Trimethylolethane

Acrylic Acid (3+ eq.) 1,1,1-Trimethylol Ethane Triacrylate

Esterification

Acid Catalyst (e.g., p-TsOH)

P Water (removed)

Polymerization Inhibitor

Click to download full resolution via product page

Esterification of 1,1,1-Trimethylolethane.

Applications in Research and Drug Development
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Due to the limited specific data for 1,1,1-Trimethylol ethane triacrylate, its potential
applications in research and drug development are largely extrapolated from the known uses of
similar trifunctional acrylates like TMPTA. These monomers are primarily valued for their ability
to form highly crosslinked polymer networks.

Potential Areas of Application:

o Biomaterial Scaffolds: Triacrylate monomers are used to fabricate hydrogels and other
polymeric scaffolds for tissue engineering and regenerative medicine. The high crosslink
density can be tuned to achieve desired mechanical properties and degradation rates.

e Drug Delivery Systems: These monomers can be incorporated into polymer networks for the
controlled release of therapeutic agents. The crosslinked structure can entrap drug
molecules and release them via diffusion or degradation of the polymer matrix. Thiol-acrylate
polymers, which can be formed using triacrylate monomers, have shown potential as
biocompatible materials for such applications.

o Dental and Medical Composites: Acrylate-based polymers are widely used in dental fillings
and medical adhesives due to their rapid curing properties and good mechanical strength.

Biological Signhaling Pathways

There is currently no available information in the scientific literature detailing the specific
interactions of 1,1,1-Trimethylol ethane triacrylate with biological signaling pathways.
Research in this area would be necessary to elucidate any potential biological effects or
applications in drug development that involve the modulation of cellular signaling.

Conclusion

1,1,1-Trimethylol ethane triacrylate is a trifunctional monomer with significant potential as a
crosslinking agent in the synthesis of advanced polymeric materials. While there is a notable
lack of specific experimental data for this compound, its structural similarity to more well-
studied acrylates provides a basis for its potential application in fields such as biomaterials and
drug delivery. Further research is needed to fully characterize its physicochemical properties,
optimize its synthesis, and explore its biological interactions to unlock its full potential for
researchers, scientists, and drug development professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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